2-(2,2-Difluoropropoxy)-6-methylphenylamine

• IUPAC Name: 2-(2,2-difluoropropoxy)-6-methylaniline
• InChI: InChI=1S/C10H13F2NO/c1-7-4-3-5-8(9(7)13)14-6-10(2,11)12/h3-5H,6,13H2,1-2H3
• InChI Key: CNZVTEYIIMYZFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(C)(F)F)N
• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol

Description

2-(2,2-Difluoropropoxy)-6-methylphenylamine, also known as 2,2-difluoropropoxy-6-methylphenylamine, is a compound widely used in scientific research. It is a derivative of phenylamine, a class of organic compounds that contain an amine group and a phenyl group. The compound has been used in a variety of research applications due to its unique properties and its ability to act as a ligand for many different metals.

Scientific Research Applications

2-(2,2-Difluoropropoxy)-6-methylphenylamine has been used in a variety of scientific research applications. It has been used as a ligand for many different metals, including zinc, copper, and iron. It has also been used in the synthesis of new compounds, such as 2-amino-2-(2,2-Difluoropropoxy)-6-methylphenylaminepropyl-6-methylphenyl-1,3-dioxolane, which is a potential anti-cancer agent. In addition, 2-(2,2-Difluoropropoxy)-6-methylphenylamine has been used to study the mechanism of action of certain enzymes, such as monoamine oxidase B.

Mechanism of Action

2-(2,2-Difluoropropoxy)-6-methylphenylamine has been found to act as a ligand for many different metals, such as zinc, copper, and iron, which is believed to be the mechanism by which it exerts its effects. It is believed that the compound binds to the metal ions and modulates their activity, which can lead to changes in the activity of enzymes or other proteins.
Biochemical and Physiological Effects
2-(2,2-Difluoropropoxy)-6-methylphenylamine has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of monoamine oxidase B, an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. In addition, 2-(2,2-Difluoropropoxy)-6-methylphenylamine has been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

2-(2,2-Difluoropropoxy)-6-methylphenylamine has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a relatively inexpensive compound, which makes it attractive for use in research applications. Additionally, it is relatively easy to synthesize, making it readily available. However, the compound is not very stable and can degrade over time, which can limit its usefulness in long-term experiments.

Future Directions

There are a number of potential future directions for research involving 2-(2,2-Difluoropropoxy)-6-methylphenylamine. One potential area of research is the development of new compounds that contain the compound, such as derivatives of 2-amino-2-(2,2-Difluoropropoxy)-6-methylphenylaminepropyl-6-methylphenyl-1,3-dioxolane. Additionally, further research into the biochemical and physiological effects of the compound could lead to the development of new therapeutic agents for a variety of diseases. Finally, further research into the mechanism of action of the compound could lead to the development of new drugs or therapies.